2-Chloro-N-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-N-methylacetamide

• IUPAC Name: 2-chloro-N-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-N-methylacetamide
• InChI: InChI=1S/C14H17ClN2O2/c1-16(13(18)9-15)10-14(19)17-8-4-6-11-5-2-3-7-12(11)17/h2-3,5,7H,4,6,8-10H2,1H3
• InChI Key: BXPFXGKJLLUYJV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCCC2=CC=CC=C21)C(=O)CCl
• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

Chemical modification of quinoline is one of the commonest approaches used in drug discovery, resulting in improved therapeutic effects. Quinolines are also known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Molecular Structure Analysis

Quinoline-2,4-dione displays different tautomeric forms between the carbonyl groups, CH2-3 and NH of the quinoline moiety. X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form.

Chemical Reactions Analysis

The chemistry of quinoline-2,4-diones is unique due to their roles in natural and synthetic chemistry and their biologically and pharmacological activities. While more than 13,000 derivatives are reported, well over 100 naturally occurring molecules display this motif.

Mechanism of Action

Most quinoline derivatives exhibit good antimicrobial activity against various Gram-positive and Gram-negative microbial species. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Future Directions

Given the wide range of biological activities and applications of quinoline derivatives, there is ongoing research into synthesizing and investigating new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.